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Compound of Interest

Compound Name: Diisobutyl carbinol

Cat. No.: B1670625

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Diisobutyl carbinol (DIBC), also known as 2,6-dimethyl-4-heptanol. Understanding the
solubility of DIBC is critical for its application as a solvent, reaction medium, and in the
formulation of various products across the pharmaceutical and chemical industries.

Core Concepts: Solubility of Diisobutyl Carbinol

Diisobutyl carbinol is a branched-chain secondary alcohol. Its molecular structure, featuring a
hydroxyl group and significant nonpolar hydrocarbon character, dictates its solubility behavior.
The hydroxyl group allows for hydrogen bonding, promoting solubility in polar solvents, while
the bulky isobutyl groups contribute to its affinity for nonpolar organic solvents.

Generally, DIBC is characterized by its broad miscibility with a wide range of organic solvents.
[1][2] It is considered very slightly soluble in water.[1][3]

Quantitative Solubility Data

While extensive quantitative data for the solubility of Diisobutyl carbinol in a wide array of
organic solvents is not readily available in published literature, its miscibility and qualitative
solubility have been noted in numerous technical data sheets and chemical databases. The
following table summarizes the available quantitative and qualitative solubility information.
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Temperatur

Solvent Formula Type Solubility °C) Citation(s)
e o
Water H20 Protic, Polar 0.06% (w/w) 20 [3114]
Waterin 1.0% (w/w) 20 [31[4]
.0% (w/iw
DIBC
] Soluble/Misci N
Alcohol ROH Protic, Polar b Not Specified  [5][6]
e
) Soluble/Misci »
Ether ROR' Aprotic, Polar o Not Specified  [5][6]
e
Most Organic o N
Miscible Not Specified  [1][2]

Solvents

Experimental Protocol: Determination of Solubility

The following provides a generalized, yet detailed, methodology for determining the solubility of

Diisobutyl carbinol in an organic solvent. This protocol is based on standard laboratory

practices for solubility assessment.

Objective: To determine the solubility of Diisobutyl carbinol in a selected organic solvent at a

specific temperature.

Materials:

o Diisobutyl carbinol (high purity)

o Selected organic solvent (analytical grade)

o Analytical balance (readable to +0.0001 g)

¢ Volumetric flasks (Class A)

o Thermostatically controlled water bath or incubator

e Magnetic stirrer and stir bars
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Vials with screw caps
Micropipettes
Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., Gas Chromatography with Flame lonization
Detector, GC-FID)

Procedure:

Preparation of Saturated Solutions: a. Add an excess amount of Diisobutyl carbinol to a
series of vials containing a known volume of the selected organic solvent. b. Tightly cap the
vials to prevent solvent evaporation. c. Place the vials in a thermostatically controlled
environment (e.g., water bath) set to the desired temperature. d. Agitate the mixtures using a
magnetic stirrer for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

Sample Collection and Preparation: a. After the equilibration period, cease agitation and
allow the excess solid to settle. b. Carefully withdraw an aliquot of the supernatant using a
pre-heated or pre-cooled micropipette to match the equilibration temperature. c. Immediately
filter the aliquot using a syringe filter compatible with the solvent to remove any undissolved
solute. d. Accurately dilute the filtered solution with the same organic solvent to a
concentration within the calibrated range of the analytical instrument.

Quantification: a. Prepare a series of calibration standards of Diisobutyl carbinol in the
selected solvent. b. Analyze the calibration standards and the diluted sample using a
validated analytical method (e.g., GC-FID). c. Construct a calibration curve by plotting the
instrument response versus the concentration of the standards. d. Determine the
concentration of Diisobutyl carbinol in the diluted sample from the calibration curve.

Calculation of Solubility: a. Calculate the concentration of Diisobutyl carbinol in the original
saturated solution, accounting for the dilution factor. b. Express the solubility in desired units
(e.g., /100 mL, mol/L).

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for determining the solubility of Diisobutyl
carbinol.
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Caption: Workflow for determining DIBC solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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